Neobractatin

• Molecular Formula: C29H34O6
• Molecular Weight: 478.585
• IUPAC Name: (12R,13S)-7-Hydroxy-5-methoxy-15,15-dimethyl-4-(2-methylbut-3-en-2-yl)-13-(3-methylbut-2-enyl)-2,14-dioxapentacyclo[11.4.1.01,10.03,8.012,16]octadeca-3(8),4,6,10-tetraene-9,18-dione
• InChI: InChI=1S/C29H34O6/c1-9-26(4,5)22-20(33-8)13-19(30)21-23(31)17-12-16-18-14-29(17,34-24(21)22)25(32)28(16,11-10-15(2)3)35-27(18,6)7/h9-10,12-13,16,18,30H,1,11,14H2,2-8H3/t16-,18?,28+,29?/m1/s1
• InChI Key: XQZYJVWVDNVWLO-UWWLTKAPSA-N
• SMILES: O=C1C2=C(C(C(C=C)(C)C)=C(OC)C=C2O)OC3(C4=O)CC5C(C)(C)O[C@@]4(C/C=C(C)\C)[C@]5([H])C=C13
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Neobractatin

Description

Neobractatin is a natural inhibitor of tumor metastasis by upregulating the RNA-binding-protein MBNL2, inducing cell cycle arrest through multiple signaling pathways including RNA binding protein CELF6.

Scientific Research Applications

Anticancer Potential

Neobractatin, a natural compound isolated from the Chinese herb Garcinia bracteata, demonstrates significant anticancer potential. It exhibits anti-proliferative effects on various cancer cells and causes cell cycle arrest. In studies, it was shown to induce both G1/S and G2/M arrest in synchronized cancer cells through its effects on the expression of E2F1 and GADD45α. An in vivo animal study also suggested that Neobractatin could reduce tumor burden in a HeLa xenograft model without apparent toxicity (Zhao-qing Zheng et al., 2019).

Inhibition of Tumor Metastasis

Neobractatin has been found to efficiently inhibit breast and lung cancer cells metastasis. The mechanisms involve the upregulation of Muscleblind-like 2 (MBNL2), a significant factor in this inhibition. The expression of MBNL2 in breast and lung carcinoma tumor tissues was significantly lower compared to normal tissues. Neobractatin's antimetastasis regulation significantly correlates with the pAKT/epithelial-mesenchymal transition (EMT) pathway. In vivo studies confirmed similar metastasis inhibition effects in MDA-MB-231 xenografts mouse model (Juan Zhang et al., 2019).

Novel Molecular Structures

Neobractatin is associated with unique molecular structures such as neobraclactones A-C, which have significant growth inhibition activities against human leukemia HL-60 and K562 cell lines (Sheng-Li Niu et al., 2017). These findings contribute to the understanding of the unique molecular aspects of Neobractatin.

Regulation of RNA Binding Proteins

It has been observed that Neobractatin inhibits cell proliferation mainly by regulating the RNA binding protein CELF6. CELF6 overexpression suppressed HeLa cell proliferation. Neobractatin increased the expression of CELF6, impacting cyclin D1 stability, which plays a crucial role in cell proliferation. This finding suggests that Neobractatin's antiproliferative effect on HeLa cells indicates its potential as a small-molecule compound targeting CELF6 (Zhao-qing Zheng et al., 2022).

Apoptosis and Autophagy in Cancer Cells

Neobractatin, along with other compounds from Garcinia species, was found to significantly induce apoptosis and inhibit autophagy in cancer cells. This study confirms the potential of Neobractatin as a candidate for anti-cancer drugs, targeting apoptosis and autophagy (Danqing Xu et al., 2014).